![molecular formula C25H17NO5S B2877711 3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate CAS No. 610759-43-8](/img/structure/B2877711.png)
3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole is a heterocyclic compound that is part of many biologically active molecules and pharmaceuticals . It is often used in drug discovery due to its diverse biological activities . The compound you mentioned seems to be a complex derivative of benzothiazole, possibly possessing interesting biological properties.
Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives can be quite diverse, depending on the specific functional groups present in the molecule. They can undergo reactions typical for aromatic compounds, as well as reactions involving the thiazole ring .Scientific Research Applications
Cancer Research
This compound has shown potential in cancer research due to its structural similarity to molecules that exhibit cytotoxic properties. Derivatives of benzo[d]thiazol have been synthesized and evaluated for their anti-proliferative effects against various human cancer cell lines . The presence of the chromen-7-yl moiety could also contribute to the compound’s efficacy as a topoisomerase inhibitor, a class of drugs used in chemotherapy.
Toxicology
The compound’s safety profile would need to be thoroughly evaluated. Its similarity to other benzo[d]thiazol compounds, which are known to have toxicological effects, suggests that it should be carefully studied for any potential acute or chronic toxicity .
Future Directions
Mechanism of Action
Mode of Action
The compound interacts with its target, Topo I, by inhibiting its activity . This inhibition is achieved through a process known as DNA intercalation , where the compound inserts itself between the DNA base pairs, disrupting the normal functioning of the DNA molecule .
Result of Action
The compound’s action results in cell apoptosis , primarily in cancer cells . This is achieved through the up-regulation of pro-apoptotic proteins, down-regulation of anti-apoptotic proteins, and activation of caspase-3, a crucial enzyme in the apoptosis pathway . This leads to mitochondrial dysfunction , another key event in the apoptosis process .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the polarity of the solvent used can affect the degree of charge transfer in the compound, which can in turn influence its interaction with its targets . Additionally, the compound’s stability and efficacy could be affected by factors such as pH, temperature, and the presence of other substances in the environment.
properties
IUPAC Name |
[3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxochromen-7-yl] 3-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17NO5S/c1-14-22(24-26-19-8-3-4-9-21(19)32-24)23(27)18-11-10-17(13-20(18)30-14)31-25(28)15-6-5-7-16(12-15)29-2/h3-13H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWICGZKLXWWNFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C3=CC(=CC=C3)OC)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzo[d]thiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 3-methoxybenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.